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Compound of Interest

Compound Name: Pityol

Cat. No.: B1250210

Get Quote

PRELIMINARY NOTE: A comprehensive investigation for "Pityol" with CAS number 105814-

93-5 reveals a significant discrepancy in the available public information. The CAS number is

unequivocally assigned to the chemical entity 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol.

However, the name "Pityol" is also associated with a topical pharmaceutical ointment,

particularly in some European markets, which contains a mixture of active ingredients and is

used for various skin ailments.

This guide will focus solely on the chemical compound associated with CAS number 105814-

93-5. It is crucial to note that a thorough search of scientific literature, including peer-reviewed

articles and patent databases, did not yield any information regarding the biological activity,

mechanism of action, signaling pathways, or experimental protocols for this specific compound.

Therefore, the core requirements of providing in-depth biological data, experimental

methodologies, and signaling pathway diagrams cannot be fulfilled at this time due to the

absence of published research.

This document will present the available chemical and physical data for 2-[(2R,5S)-5-

methyloxolan-2-yl]propan-2-ol.

Chemical Identity and Properties
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The compound assigned the CAS number 105814-93-5 is a specific stereoisomer of a

substituted tetrahydrofuran derivative.

Table 1: Chemical and Physical Properties of 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol

Property Value Source

CAS Number 105814-93-5 ChemSrc[1]

IUPAC Name
2-[(2R,5S)-5-methyloxolan-2-

yl]propan-2-ol
PubChem[2]

Synonyms

trans-pityol, (2R,5S)-(+)-2-(1-

Hydroxy-1-methylethyl)-5-

methyltetrahydrofuran

ChemSrc[1], PubChem[2]

Molecular Formula C₈H₁₆O₂ PubChem[2]

Molecular Weight 144.21 g/mol PubChem[2]

Canonical SMILES
C[C@H]1CC--INVALID-LINK--

C(C)(C)O
PubChem[2]

InChI Key
GDFJZYRQAYBNLM-

NKWVEPMBSA-N
PubChem[2]

Appearance
Not specified in available

literature

Boiling Point Not available ChemSrc[1]

Melting Point Not available ChemSrc[1]

Density Not available ChemSrc[1]

Solubility
Not specified in available

literature

LogP 1.32480 ChemSrc[1]
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Detailed, peer-reviewed synthetic protocols for 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol are

not readily available in the public scientific literature. Chemical suppliers may possess

proprietary synthesis methods.

Biological Activity and Mechanism of Action
As of the date of this report, there is no published scientific literature detailing any biological

activity, pharmacological properties, or mechanism of action for the compound with CAS

number 105814-93-5. No screening studies, in vitro or in vivo experiments, or clinical trials

have been reported. Consequently, there is no data to present regarding its effects on any

signaling pathways.

The "Pityol" Ointment: A Separate Entity
For the sake of clarity, it is important to address the other product identified as "Pityol." This is

a topical ointment reportedly containing a mixture of ingredients such as Boric Acid,

Guaiazulene, Ichthammol, and Zinc Oxide.[1] This formulation is indicated for dermatological

conditions like chronic eczema, acne, and minor skin inflammations.[3][4][5] It is critical for

researchers to understand that this pharmaceutical product is entirely different from the

chemical compound defined by CAS number 105814-93-5.

Future Research Directions
The absence of biological data for 2-[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol presents an

open field for investigation. A logical first step would be to perform a broad biological screening

of the compound to identify any potential therapeutic activities.

Proposed Initial Screening Workflow
A hypothetical initial screening workflow to elucidate the biological properties of this compound

could be structured as follows:
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Figure 1. A proposed high-level workflow for the initial biological screening of 2-[(2R,5S)-5-

methyloxolan-2-yl]propan-2-ol.

Conclusion
While the CAS number 105814-93-5 is assigned to the specific chemical structure of 2-

[(2R,5S)-5-methyloxolan-2-yl]propan-2-ol, there is a notable absence of scientific research on

its biological effects. The information available is limited to basic chemical and physical

properties. The name "Pityol" is also used for a multi-ingredient topical ointment, which should

not be confused with the single chemical entity. This guide provides all available technical data

for the specified CAS number and highlights the significant knowledge gap that currently exists,

representing a potential opportunity for novel research in pharmacology and drug discovery.

Researchers and drug development professionals are advised to treat this compound as an

uncharacterized chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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